Cas no 1798542-85-4 (3-[1-[4-(trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-[4-(trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1798542-85-4
• MF: C₁₆H₁₅F₃N₂O₃S
• MW: 372.362113237381
• CID: 5375519
• Update Time: 2025-11-02

3-[1-[4-(trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[4-(trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C16H15F3N2O3S/c17-16(18,19)11-3-1-10(2-4-11)14(23)20-7-5-12(6-8-20)21-13(22)9-25-15(21)24/h1-4,12H,5-9H2
• InChI Key： ZDXQVELZBVLJBO-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(=O)C3=CC=C(C(F)(F)F)C=C3)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-[1-[4-(trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione

Comprehensive Overview of 3-[1-[4-(Trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1798542-85-4)

3-[1-[4-(Trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1798542-85-4) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique piperidine and thiazolidinedione moieties, is often explored for its potential therapeutic applications. The presence of a trifluoromethyl group enhances its metabolic stability and binding affinity, making it a promising candidate for further research.

In recent years, the scientific community has shown growing interest in thiazolidinedione-based compounds due to their diverse biological activities. Researchers are particularly focused on their role in modulating PPAR (Peroxisome Proliferator-Activated Receptor) pathways, which are critical in metabolic disorders. The compound 3-[1-[4-(Trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione is no exception, with studies suggesting its potential in addressing conditions like diabetes and inflammation. Its CAS No. 1798542-85-4 serves as a unique identifier, facilitating accurate referencing in academic and industrial research.

The structural complexity of 3-[1-[4-(Trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione underscores its versatility. The piperidine ring contributes to its pharmacokinetic properties, while the thiazolidine-2,4-dione core is known for its role in drug design. This combination makes the compound a subject of interest for high-throughput screening and structure-activity relationship (SAR) studies. Additionally, the trifluoromethyl group is a hallmark of modern pharmaceuticals, often improving lipophilicity and bioavailability.

From a synthetic perspective, CAS No. 1798542-85-4 represents a challenge for organic chemists due to its intricate architecture. However, advancements in green chemistry and catalytic methods have streamlined its production, reducing environmental impact. The compound's relevance extends to computational chemistry, where molecular docking and quantitative structure-activity relationship (QSAR) models are employed to predict its interactions with biological targets.

In the context of current trends, 3-[1-[4-(Trifluoromethyl)benzoyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione aligns with the demand for small-molecule therapeutics and precision medicine. Its potential applications in neurodegenerative diseases and cancer research are under investigation, reflecting the broader shift toward targeted drug delivery. As the pharmaceutical industry embraces AI-driven drug discovery, compounds like this are likely to benefit from machine learning-enhanced optimization.

For researchers and industry professionals, understanding the properties and potential of CAS No. 1798542-85-4 is essential. Its synthetic accessibility, coupled with its biological relevance, positions it as a valuable tool in the quest for novel therapeutics. Whether in academic labs or pharmaceutical R&D, this compound exemplifies the intersection of chemistry and biology, offering a pathway to innovative solutions for global health challenges.